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Compound of Interest

Compound Name: Cdk7-IN-12

Cat. No.: B12417257 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with Cdk7-IN-12. The following procedures are designed to

ensure the safe handling, use, and disposal of this potent kinase inhibitor, thereby minimizing

exposure risks and ensuring laboratory safety.

Hazard Identification and Personal Protective
Equipment (PPE)
Cdk7-IN-12 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] Adherence to appropriate safety protocols is therefore mandatory. The following

table summarizes the required personal protective equipment (PPE) for handling Cdk7-IN-12,

based on established safety guidelines for hazardous chemicals.[1][2][3][4][5][6]
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PPE Category Item Specification

Eye Protection Safety Goggles

Must be equipped with side-

shields to protect against

splashes.

Hand Protection Protective Gloves

Chemical-resistant gloves are

required. For handling

hazardous drugs, it is often

recommended to wear two

pairs of chemotherapy-grade

gloves.[3]

Body Protection Impervious Clothing

A lab coat or gown that is

shown to resist permeability by

hazardous drugs should be

worn.[3][4]

Respiratory Protection Respirator

A suitable respirator should be

used, especially when

handling the compound as a

powder or when aerosol

formation is possible.[1][2][4]

Ensure proper fit and NIOSH

approval.

Safe Handling and Storage Protocols
Handling:

Ventilation: Always handle Cdk7-IN-12 in a well-ventilated area, preferably within a chemical

fume hood to avoid inhalation of dust or aerosols.[1]

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes,

as well as inhalation.[1]

Hygiene: Do not eat, drink, or smoke in areas where Cdk7-IN-12 is handled or stored. Wash

hands thoroughly after handling the compound.[1]
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Storage:

Container: Keep the container tightly sealed.

Temperature: For long-term stability, store the powdered form of Cdk7-IN-12 at -20°C. If

dissolved in a solvent such as DMSO, store at -80°C.[7]

Environment: Store in a cool, well-ventilated area away from direct sunlight and sources of

ignition.[1]

Incompatibilities: Avoid storage with strong acids/alkalis and strong oxidizing/reducing

agents.[1]

Experimental Workflow for Handling Cdk7-IN-12
The following diagram illustrates the standard operational workflow for handling Cdk7-IN-12,

from initial preparation to final disposal.

Operational Workflow for Cdk7-IN-12

Preparation Handling & Experimentation Cleanup & Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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